Controlled droplet discretization and manipulation using membrane displacement traps†
Lab on a Chip Pub Date: 2017-10-02 DOI: 10.1039/C7LC00910K
Abstract
An innovative platform enabling complex discretization and manipulation of aqueous droplets is described. The system uses simple membrane displacement trap elements to perform multiple functions including droplet discretization, release, metering, capture, and merging. Multi-layer PDMS devices with membrane displacement trap arrays are used to discretize sample into nanoliter scale droplet volumes, and reliably manipulate individual droplets within the arrays. Performance is characterized for varying capillary number flows, membrane actuation pressures, trap and membrane geometries, and trapped droplet volumes, with operational domains established for each platform function. The novel approach to sample digitization and droplet manipulation is demonstrated through discretization of a dilute bacteria sample, metering of individual traps to generate droplets containing single bacteria, and merging of the resulting droplets to pair the selected bacteria within a single droplet.

Recommended Literature
- [1] Metalcarbonyl analogues of annelated cyclooctatetraene and cyclodecapentaene derivatives with a planar core cycle: a quantum chemical study†
- [2] Influence of solid-state transformation time on the nucleation and growth of silicalite 1 prepared from layered silicate
- [3] Catechol- and ketone-containing multifunctional bottlebrush polymers for oxime ligation and hydrogel formation†
- [4] Twisted terrylene dyes: synthesis and application in organic solar cells†
- [5] Single-crystal NaY(MoO4)2 thin plates with dominant {001} facets for efficient photocatalytic degradation of dyes under visible light irradiation†
- [6] Efficient panchromatic sensitization of nanocrystalline TiO2 films by β-diketonato ruthenium polypyridyl complexes
- [7] Synthesis of cyclobutanelignansvia an organic single electron oxidant–electron relay system†
- [8] Heterogeneous reactions in the liquid phase. The reaction between copper and a solution of sulphur in carbon tetrachloride
- [9] Light activated molecular machines and logic gates: general discussion
- [10] Dual-functional probes towards in vivo studies of brain connectivity and plasticity†
